Cas no 610794-21-3 (Dansyl-Azide)

Dansyl-Azide is a fluorescent labeling reagent widely used in bioorthogonal chemistry and proteomics research. Its key advantage lies in the combination of a dansyl fluorophore with an azide functional group, enabling selective labeling via click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). The dansyl moiety provides strong fluorescence emission with sensitivity to environmental polarity, making it useful for studying protein localization and interactions. The azide group ensures high specificity in conjugation with alkyne-modified biomolecules, minimizing off-target reactions. Dansyl-Azide is particularly valuable for live-cell imaging, protein tracking, and post-translational modification studies due to its biocompatibility and efficient labeling kinetics. Its stability and solubility in aqueous buffers further enhance its utility in biological applications.
Dansyl-Azide structure
Dansyl-Azide structure
Product Name:Dansyl-Azide
CAS No:610794-21-3
MF:C15H19N5O2S
MW:333.40866112709
CID:2835111
PubChem ID:11267611
Update Time:2025-10-30

Dansyl-Azide Chemical and Physical Properties

Names and Identifiers

    • Dansyl-Azide
    • 610794-21-3
    • 3-((5-dimethylaminonaphthalene-1-sulfonyl)amino)propylazide; N-(3-Azidopropyl)-5-(dimethylamino)-1-naphthalenesulfonamide
    • DTXSID60460686
    • N-(3-Azidopropyl)-5-(dimethylamino)-1-naphthalenesulfonamide
    • AKOS030212396
    • SBHUGNBDUYEJFA-UHFFFAOYSA-N
    • SCHEMBL13598768
    • Inchi: 1S/C15H19N5O2S/c1-20(2)14-8-3-7-13-12(14)6-4-9-15(13)23(21,22)18-11-5-10-17-19-16/h3-4,6-9,18H,5,10-11H2,1-2H3
    • InChI Key: SBHUGNBDUYEJFA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C2C(=CC=CC=12)N(C)C)(NCCCN=[N+]=[N-])(=O)=O

Computed Properties

  • Exact Mass: 333.12594604Da
  • Monoisotopic Mass: 333.12594604Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 72.2Ų

Dansyl-Azide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D181915-1mg
Dansyl-Azide
610794-21-3
1mg
$ 155.00 2022-06-05
TRC
D181915-10mg
Dansyl-Azide
610794-21-3
10mg
$ 1240.00 2022-06-05
TRC
D181915-50mg
Dansyl-Azide
610794-21-3
50mg
$138.00 2023-05-18
TRC
D181915-250mg
Dansyl-Azide
610794-21-3
250mg
$632.00 2023-05-18
TRC
D181915-500mg
Dansyl-Azide
610794-21-3
500mg
$ 800.00 2023-09-08

Additional information on Dansyl-Azide

Comprehensive Guide to Dansyl-Azide (CAS No. 610794-21-3): Applications, Properties, and Innovations

Dansyl-Azide (CAS No. 610794-21-3) is a fluorescent labeling reagent widely used in bioimaging, proteomics, and click chemistry. Its unique structure combines the dansyl group, known for its strong fluorescence, with an azide functional group, enabling selective reactions with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This compound has gained significant attention due to its versatility in tracking biomolecules, studying cellular processes, and developing diagnostic tools.

The growing demand for fluorescent probes in life sciences has positioned Dansyl-Azide as a critical tool. Researchers frequently search for "how to use Dansyl-Azide in click chemistry" or "best fluorescent tags for protein labeling," reflecting its relevance in modern laboratories. Its excitation/emission maxima (~335 nm/~518 nm) make it ideal for high-resolution microscopy and flow cytometry, aligning with trends in single-cell analysis and super-resolution imaging.

One of the standout features of Dansyl-Azide is its compatibility with live-cell imaging. Unlike some fluorophores that require fixation, this compound allows real-time monitoring of dynamic biological processes. Recent studies highlight its use in "tracking glycans in cancer cells" and "monitoring protein-protein interactions," addressing hot topics in oncology and drug discovery. Its low cytotoxicity further enhances its appeal for in vitro applications.

From a synthetic perspective, Dansyl-Azide offers advantages in modular labeling strategies. The "azide-alkyne click reaction" is a frequent search term, underscoring user interest in efficient conjugation methods. This reagent’s stability in aqueous buffers and rapid reaction kinetics (<1 hour) streamline workflows, making it a favorite among chemists exploring "bioorthogonal chemistry" or "multicomponent labeling systems."

Innovations in nanotechnology have expanded Dansyl-Azide’s utility. For instance, its integration with quantum dots or gold nanoparticles enables multiplexed detection—a trending topic in diagnostic assay development. Searches like "fluorescent nanosensors for biomarkers" correlate with these advancements, demonstrating the compound’s role in cutting-edge research.

Quality control is another critical aspect. Users often inquire about "Dansyl-Azide purity standards" or "storage conditions for azide dyes." Proper handling (e.g., avoiding prolonged light exposure) ensures optimal performance. Commercial suppliers typically provide HPLC-certified batches (>95% purity), catering to stringent requirements in pharmaceutical research and academic studies.

Looking ahead, Dansyl-Azide is poised to play a pivotal role in emerging fields like theranostics (therapy + diagnostics) and precision medicine. Its dual functionality—fluorescence for detection and azide for conjugation—aligns with the demand for multifunctional reagents. As researchers explore "personalized cancer therapies" or "real-time metabolic tracking," this compound’s adaptability ensures its continued relevance.

In summary, Dansyl-Azide (CAS No. 610794-21-3) bridges fundamental chemistry and applied biotechnology. Its synergy with trending techniques (CRISPR imaging, organoid studies) and alignment with high-search-volume queries solidify its status as an indispensable tool for 21st-century science.

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